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Compound Name: Reductic acid

CAS No.: 80-72-8

Cat. No.: B1208420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reductic acid, systematically known as 2,3-dihydroxy-2-cyclopenten-1-one, is a cyclic enediol

with significant antioxidant properties. Its structural similarity to ascorbic acid (Vitamin C) has

prompted interest in its chemical behavior and potential biological activities. This technical

guide provides a comprehensive overview of the chemical properties and structure of Reductic
acid, including detailed experimental protocols and an exploration of its potential role in cellular

signaling pathways.

Chemical and Physical Properties
Reductic acid is a crystalline solid that is soluble in water and polar organic solvents. A

summary of its key chemical and physical properties is presented in the table below.
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Property Value Reference

IUPAC Name
2,3-dihydroxycyclopent-2-en-1-

one
[1]

CAS Number 80-72-8 [1]

Chemical Formula C₅H₆O₃ [1]

Molecular Weight 114.10 g/mol [1]

Melting Point 212-213.5 °C

pKa 4.72

Solubility

Soluble in water, methanol,

ethanol. Sparingly soluble in

ether, ethyl acetate, acetone.

Insoluble in benzene.

Molecular Structure
Reductic acid exists as a planar molecule and exhibits tautomerism, primarily between the

enediol and ketol forms. The enediol form is stabilized by intramolecular hydrogen bonding.

The crystal structure of Reductic acid has been determined by X-ray crystallography,

confirming its planar structure.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Reductic acid.

UV-Vis Spectroscopy
The UV-Vis spectrum of Reductic acid in acidic solution shows an absorption maximum

(λmax) which is a characteristic of its conjugated system.

Solvent λmax (nm)

Acidic Solution ~290
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Infrared (IR) Spectroscopy
The IR spectrum of Reductic acid displays characteristic absorption bands corresponding to

its functional groups.

Wavenumber (cm⁻¹) Assignment

~3400 (broad) O-H stretching (hydrogen-bonded)

~1700 (strong) C=O stretching (conjugated ketone)

~1640 C=C stretching

~1200 C-O stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the structure of Reductic
acid.

¹H NMR (in D₂O)

Chemical Shift (ppm) Multiplicity Assignment

~2.5 t -CH₂-

~2.8 t -CH₂-

¹³C NMR (in D₂O)

Chemical Shift (ppm) Assignment

~30 -CH₂-

~35 -CH₂-

~130 =C-O

~150 =C-O

~195 C=O
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Experimental Protocols
Synthesis of Reductic Acid
A common method for the synthesis of Reductic acid involves the acid-catalyzed hydrolysis of

a suitable precursor, such as a protected dihydroxycyclopentenone derivative. A general

workflow is outlined below.

Start with
Precursor

Acid-catalyzed
Hydrolysis Neutralization Extraction with

Organic Solvent Purification Reductic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of Reductic acid.

Detailed Methodology:

Hydrolysis: The precursor, a protected 2,3-dihydroxy-2-cyclopenten-1-one, is dissolved in a

suitable solvent (e.g., a mixture of water and an organic solvent like THF). A catalytic amount

of a strong acid (e.g., HCl or H₂SO₄) is added. The mixture is heated to reflux and the

reaction is monitored by thin-layer chromatography (TLC).

Neutralization: After the reaction is complete, the mixture is cooled to room temperature and

neutralized with a base (e.g., sodium bicarbonate solution) until the pH is approximately 7.

Extraction: The aqueous layer is extracted multiple times with an organic solvent (e.g., ethyl

acetate). The combined organic layers are then washed with brine.

Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,

sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the

crude product.

Purification by Recrystallization
The crude Reductic acid can be purified by recrystallization.[2][3][4][5][6]
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Caption: Workflow for the purification of Reductic acid by recrystallization.

Detailed Methodology:

Solvent Selection: A suitable solvent system is chosen where Reductic acid has high

solubility at elevated temperatures and low solubility at room temperature (e.g., a mixture of

ethyl acetate and water).[2][3][4][5][6]
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Dissolution: The crude product is dissolved in a minimal amount of the hot solvent system to

form a saturated solution.[2][3][4][5][6]

Cooling and Crystallization: The solution is allowed to cool slowly to room temperature,

during which pure crystals of Reductic acid will form.[2][3][4][5][6] The flask can then be

placed in an ice bath to maximize crystal formation.[2][5]

Filtration and Washing: The crystals are collected by vacuum filtration and washed with a

small amount of the cold solvent to remove any remaining impurities.[2][3][4][5]

Drying: The purified crystals are dried under vacuum to remove any residual solvent.[2][5]

Quantitative Analysis by HPLC
High-Performance Liquid Chromatography (HPLC) can be used for the quantitative analysis of

Reductic acid.
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Caption: Workflow for the quantitative analysis of Reductic acid by HPLC.

Detailed Methodology:

Standard Preparation: A series of standard solutions of pure Reductic acid of known

concentrations are prepared in the mobile phase.

Sample Preparation: The sample containing Reductic acid is accurately weighed and

dissolved in the mobile phase. The solution is then filtered through a 0.45 µm filter.[7]

Chromatographic Conditions:

Column: A reverse-phase C18 column is typically used.[7]
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Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted to be

acidic) and an organic modifier (e.g., acetonitrile or methanol).[7]

Flow Rate: Typically 1.0 mL/min.[7]

Detection: UV detection at the λmax of Reductic acid (e.g., 290 nm).

Calibration and Quantification: The standard solutions are injected to generate a calibration

curve of peak area versus concentration. The sample solution is then injected, and the

concentration of Reductic acid is determined from its peak area using the calibration curve.

Biological Activity and Signaling Pathways
Reductic acid is known for its antioxidant properties, which are attributed to its ability to donate

hydrogen atoms and scavenge free radicals.[8] This reactivity suggests potential interactions

with cellular redox signaling pathways.

Antioxidant Mechanism
The antioxidant mechanism of Reductic acid involves the donation of a hydrogen atom from

one of its hydroxyl groups to a free radical, thereby neutralizing the radical and forming a more

stable Reductic acid radical. This radical can be stabilized by resonance.

Reductic Acid (RH) Reductic Acid Radical (A•)H• donation

Free Radical (R•) Neutralized Radical (RH•)H• acceptance

Click to download full resolution via product page

Caption: Simplified mechanism of radical scavenging by Reductic acid.

Potential Interaction with a Redox-Sensitive Signaling
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While direct evidence for the interaction of Reductic acid with specific signaling pathways is

limited, its antioxidant nature suggests a potential role in modulating redox-sensitive pathways

such as the Keap1-Nrf2 pathway. This pathway is a key regulator of the cellular antioxidant

response.

Under normal conditions, the transcription factor Nrf2 is kept at low levels by Keap1-mediated

ubiquitination and subsequent proteasomal degradation. In the presence of oxidative stress or

electrophiles, reactive cysteine residues in Keap1 are modified, leading to the stabilization and

nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the transcription of antioxidant and

cytoprotective genes. It is plausible that Reductic acid, by modulating the cellular redox state,

could indirectly influence the activity of the Keap1-Nrf2 pathway.
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Caption: The Keap1-Nrf2 signaling pathway and the potential modulatory role of Reductic
acid.

Conclusion
Reductic acid is a fascinating molecule with a rich chemistry and potential for biological

activity. This guide has provided a detailed overview of its chemical properties, structure, and

methods for its synthesis, purification, and analysis. While its direct interactions with cellular

signaling pathways are still an area for further investigation, its established antioxidant

properties suggest a promising role in the modulation of redox-sensitive cellular processes.

Further research is warranted to fully elucidate the therapeutic potential of this intriguing

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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